Cas no 143782-18-7 (Benzonitrile, 4-isocyanato-2-(trifluoromethyl)-)

• Product Name: Benzonitrile, 4-isocyanato-2-(trifluoromethyl)-
• CAS No: 143782-18-7
• MF: C₉H₃F₃N₂O
• MW: 212.128132104874
• MDL: MFCD20483372
• CID: 1317072
• PubChem ID: 11063739
• Update Time: 2025-04-20

Benzonitrile, 4-isocyanato-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-isocyanato-2-(trifluoromethyl)-
• 4-isocyanato-2-(trifluoromethyl)benzonitrile
• MFCD20483372
• SY247506
• SCHEMBL1190703
• 143782-18-7
• 4-isocyanato-2-trifluoromethyl-benzonitrile
• 4-Isocyanato-2-trifluoromethylbenzonitrile
• Benzonitrile,4-isocyanato-2-(trifluoromethyl)-
• AC4277
• GEO-04161
• AKOS014820396
• AS-78144
• DTXSID70453867
• 4-cyano-3-trifluoromethylphenyl isocyanate

• MDL： MFCD20483372
• Inchi： 1S/C9H3F3N2O/c10-9(11,12)8-3-7(14-5-15)2-1-6(8)4-13/h1-3H
• InChI Key： BQRKAMKMDZEEES-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C#N)N=C=O)(F)F

Computed Properties

• Exact Mass: 212.02000
• Monoisotopic Mass: 212.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.22000
• LogP: 2.54438